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Compound of Interest

Compound Name: 2,4-Heptadiene

Cat. No.: B15475853

An In-Depth Technical Guide to the Molecular Weight and Formula of 2,4-Heptadiene

This guide provides a focused examination of the fundamental chemical properties of 2,4-
heptadiene, specifically its molecular weight and chemical formula. The information is tailored
for researchers, scientists, and professionals in the field of drug development who require
precise and reliable data for their work.

Chemical Identity and Properties

2,4-Heptadiene is an organic compound classified as a conjugated diene. Its structure consists
of a seven-carbon chain with two double bonds located at the second and fourth positions. This
conjugation gives rise to different stereoisomers, including (E,E), (Z,2), (E,Z), and (Z,E) forms.
For the purposes of molecular weight and formula, these isomers are identical.

Quantitative Data Summary

The fundamental quantitative properties of 2,4-heptadiene are summarized in the table below.
These values are critical for stoichiometric calculations, analytical characterization, and
formulation development.

Property Value Reference
Chemical Formula C7H12 [L][2][3][4][5]
Molecular Weight 96.17 g/mol [1112][3]
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Determination of Molecular Formula and Weight:
Experimental Protocols

The determination of the molecular formula and weight of a compound like 2,4-heptadiene
relies on standard and highly accurate analytical techniques. The methodologies outlined below
represent typical experimental protocols used in chemical research.

Mass Spectrometry for Molecular Weight Determination

Mass spectrometry is the primary technique for determining the molecular weight of a
compound. It measures the mass-to-charge ratio (m/z) of ionized molecules.

Methodology:

o Sample Introduction: A dilute solution of 2,4-heptadiene is introduced into the mass
spectrometer.

 lonization: The sample is vaporized and then ionized. Electron lonization (El) is a common
method for a volatile, non-polar compound like this. In El, high-energy electrons bombard the
molecules, causing them to lose an electron and form a positively charged molecular ion
(M*).

o Acceleration: The newly formed ions are accelerated by an electric field to ensure they have
the same kinetic energy.

o Deflection/Analysis: The ions travel through a magnetic field, which deflects them based on
their mass-to-charge ratio. Lighter ions are deflected more than heavier ones.

» Detection: A detector measures the abundance of ions at each m/z value. The peak with the
highest m/z value typically corresponds to the molecular ion.

o Data Interpretation: The molecular weight is determined from the m/z value of the molecular
ion peak. For 2,4-heptadiene, this peak would be observed at an m/z of approximately 96.1.

Elemental Analysis for Molecular Formula Determination
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Elemental analysis is used to determine the empirical formula of a compound by measuring the
percentage composition of its constituent elements.

Methodology:

o Combustion: A precisely weighed sample of 2,4-heptadiene is heated to a high temperature
(typically ~1000°C) in the presence of excess oxygen.

o Conversion: This combustion process converts all carbon in the sample to carbon dioxide
(CO2) and all hydrogen to water (Hz20).

o Separation and Detection: The resulting gases are passed through a series of traps. One
trap absorbs the H20, and another absorbs the CO2. The mass of each trap is measured
before and after the experiment to determine the mass of H20 and CO:2 produced.

e Calculation:

o The mass of carbon and hydrogen in the original sample is calculated from the masses of
CO:z and Hz0.

o The mass percentages of carbon and hydrogen are determined.

o These percentages are used to calculate the mole ratio of the elements, yielding the
empirical formula.

e Formula Confirmation: The empirical formula is then compared with the molecular weight
obtained from mass spectrometry to determine the final molecular formula. For 2,4-
heptadiene, the empirical formula (C7H12) is the same as the molecular formula.

Logical Relationships

The relationship between the chemical name, its formula, and molecular weight is a
foundational concept in chemistry. The name dictates the structure, which in turn defines the
elemental composition and total mass.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15475853?utm_src=pdf-body
https://www.benchchem.com/product/b15475853?utm_src=pdf-body
https://www.benchchem.com/product/b15475853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2,4-Heptadiene

Determines
lemental Composition

Chemical Formula
C7H12

alculated From
Atomic Weights

Molecular Weight

96.17 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15475853#molecular-weight-and-formula-of-2-4-
heptadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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